(1R)-Bicyclo[2.2.1]heptan-2-one

• CAS No.: 29583-35-5
• Molecular Formula: C7H10O
• Molecular Weight: 110.15 g/mol
• IUPAC Name: (1R)-bicyclo[2.2.1]heptan-2-one
• InChI: InChI=1S/C7H10O/c8-7-4-5-1-2-6(7)3-5/h5-6H,1-4H2/t5?,6-/m1/s1
• InChI Key: KPMKEVXVVHNIEY-PRJDIBJQSA-N
• Isomeric SMILES: C1CC2C[C@@H]1C(=O)C2
• Canonical SMILES: C1CC2CC1CC2=O

Description

(1R)-Bicyclo[2.2.1]heptan-2-one is a useful research compound. Its molecular formula is C7H10O and its molecular weight is 110.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.1 g norbornene and 1 atm O2 were passed over 100 mg of this material at 280° C. for 2 hours, yielding in a partial conversion 99 mg norbornanone (relative yield 70%) and 43 mg cyclohexene carboxaldehyde (relative yield 30%) with a turnover frequency of 160 moles total product per mole Rh per hr.